Cas no 2192744-83-3 (5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole)

• Product Name: 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole
• CAS No: 2192744-83-3
• MF: C₁₄H₁₃N₅O
• MW: 267.285921812058
• CID: 5337855
• Update Time: 2025-06-15

5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1H-indol-5-yl)methanone
• 1H-indol-5-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole

• Inchi： 1S/C14H13N5O/c20-14(11-1-2-13-10(7-11)3-4-15-13)18-8-12(9-18)19-16-5-6-17-19/h1-7,12,15H,8-9H2
• InChI Key： IIYITDSDPCBIAQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8

Additional information on 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole

Comprehensive Overview of 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole (CAS No. 2192744-83-3)

The compound 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole (CAS No. 2192744-83-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring an indole core linked to a 1,2,3-triazole-substituted azetidine moiety, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds, especially those incorporating 1,2,3-triazole and azetidine rings, due to their remarkable pharmacological properties. The click chemistry approach, often employed to synthesize such compounds, has further fueled this trend. 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole exemplifies this synergy, offering a versatile scaffold for designing novel bioactive molecules. Its CAS No. 2192744-83-3 serves as a critical identifier for researchers sourcing this compound for experimental studies.

The therapeutic potential of 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole is underscored by its ability to interact with key biological pathways. For instance, the indole moiety is a well-known pharmacophore found in many FDA-approved drugs, such as tryptophan-derived metabolites and serotonin analogs. Meanwhile, the 1,2,3-triazole ring enhances the compound's stability and bioavailability, addressing common challenges in drug development. This dual functionality makes CAS No. 2192744-83-3 a subject of intense scrutiny in structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to improve yields. The compound's azetidine ring, a four-membered nitrogen heterocycle, introduces conformational rigidity, which can be pivotal for achieving selective target binding. Such features align with the current demand for fragment-based drug design and privileged scaffolds in pharmaceutical research.

Beyond its chemical attributes, 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole has also piqued interest in the context of AI-driven drug discovery. With the rise of machine learning and computational chemistry, researchers are increasingly using predictive algorithms to explore the untapped potential of compounds like CAS No. 2192744-83-3. These tools enable rapid virtual screening, reducing the time and cost associated with traditional high-throughput methods.

In summary, 5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1H-indole represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its CAS No. 2192744-83-3 is a gateway to deeper investigations into its mechanisms and applications. As the scientific community continues to explore small-molecule therapeutics and precision medicine, this compound is poised to play a pivotal role in shaping future breakthroughs.